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Compound of Interest

Compound Name: FMF-06-098-1

Cat. No.: B12392215

Essential Safety and Handling Guide for FMF-06-
098-1

This document provides crucial safety and logistical information for the handling and disposal
of FMF-06-098-1, a potent and selective covalent inhibitor of Ubiquitin-Specific Protease 1
(USP1). The following procedural guidance is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Chemical Identifier: FMF-06-098-1 Synonym: 4-((5-cyclopropyl-2-(2-fluoro-4-((2-
methoxyethoxy)methyl)phenyl)pyridin-3-yl)methyl)morpholin-3-one Primary Use: For research
use only. It is a highly potent and selective covalent inhibitor of USP1, which induces DNA
damage, cell cycle arrest, and apoptosis in cancer cells. [1][2]Not for human or veterinary use.

[3]

Hazard Assessment

While a safety data sheet for FMF-06-098-1 states that the substance is not classified as
hazardous according to Regulation (EC) No 1272/2008, it is crucial to handle it as a potent
research compound with unknown long-term health effects. [4]Covalent inhibitors, by their
nature, form irreversible bonds with their target proteins, warranting a high degree of caution to
prevent unintended exposure.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to minimize exposure. The following table
summarizes the required PPE for handling FMF-06-098-1.

Protection Type Equipment Specifications and Rationale

Provides a primary barrier
against skin contact. Double-
) o gloving is recommended to
) Double-gloving with nitrile )
Hand Protection protect against undetected
gloves

punctures and for safe removal
of the outer glove in case of

contamination.

Safety glasses with side Protects eyes from accidental
Eye Protection shields or chemical splash splashes of solutions
goggles containing FMF-06-098-1.

A buttoned lab coat should be
] worn to protect skin and
Body Protection Laboratory coat ]
personal clothing from

contamination.

If handling the solid form or

) creating aerosols, a fit-tested
Not generally required for _ o
) ] ] o N95 respirator or working in a
Respiratory Protection handling small quantities in - ) )
) certified chemical fume hood is
solution
necessary to prevent

inhalation.

Operational Plan: Handling Procedures

Adherence to a strict operational plan is essential for the safe handling of FMF-06-098-1.

Engineering Controls

e Ventilation: All handling of FMF-06-098-1, especially the solid compound and the preparation
of stock solutions, should be conducted in a certified chemical fume hood to minimize
inhalation exposure.
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o Designated Area: A specific area within the laboratory should be designated for the handling
of FMF-06-098-1 to prevent cross-contamination.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
designated work area by covering it with absorbent, disposable bench paper.

o Weighing (Solid Form): If working with the solid form, weigh the required amount in a
chemical fume hood. Use anti-static weigh paper and appropriate tools.

e Solution Preparation: To prepare solutions, add the solvent to the vial containing the pre-
weighed solid. Cap the vial securely and vortex or sonicate until the compound is fully
dissolved.

» Aliquoting and Storage: Aliquot the stock solution into smaller, clearly labeled vials for single-
use to avoid repeated freeze-thaw cycles. Store as recommended by the supplier, typically at
-20°C or -80°C.

o Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.
Remove the outer pair of gloves and dispose of them as chemical waste before leaving the
designated area. Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of FMF-06-098-1 and contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Segregation and Collection

All materials that have come into contact with FMF-06-098-1 are considered chemical waste.
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Waste Type Disposal Container Disposal Procedure

Collect all unused solid

) Labeled, sealed hazardous compound in a dedicated,
Solid FMF-06-098-1 _
waste container clearly labeled waste
container.

Collect all solutions containing

o ) Labeled, sealed hazardous FMF-06-098-1 in a compatible,
Liquid Waste (Solutions) ) )

waste container sealed waste container. Do not

pour down the drain.

Dispose of all contaminated
Contaminated Labware (e.qg., Labeled, sealed hazardous disposable labware in a
pipette tips, vials) waste container designated solid hazardous

waste container.

Place all used PPE that has
Contaminated PPE (e.g., Labeled, sealed hazardous come into contact with the
gloves, bench paper) waste container compound into the solid

hazardous waste stream.

Final Disposal

All generated waste must be disposed of through the institution's official hazardous waste
management program. Ensure all waste containers are properly labeled with the chemical
name and associated hazards. Follow all local, state, and federal regulations for hazardous
waste disposal.

Experimental Context: Mechanism of Action

FMF-06-098-1 is a covalent inhibitor of USP1, a deubiquitinating enzyme that plays a critical
role in DNA damage repair pathways. [1][2]ByY inhibiting USP1, FMF-06-098-1 prevents the
removal of ubiquitin from key proteins such as FANCD2 and PCNA. This leads to an
accumulation of ubiquitinated forms of these proteins, which in turn disrupts DNA repair, causes
cell cycle arrest, and ultimately induces apoptosis in cancer cells.
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Caption: Mechanism of action for FMF-06-098-1 as a USP1 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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